4-(3-Fluoro-benzoyl)-piperazine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C16H21FN2O3
• Molecular Weight: 308.35 g/mol
• IUPAC Name: tert-butyl 4-(3-fluorobenzoyl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H21FN2O3/c1-16(2,3)22-15(21)19-9-7-18(8-10-19)14(20)12-5-4-6-13(17)11-12/h4-6,11H,7-10H2,1-3H3
• InChI Key: OTHCTDGQUUUKMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=O)C2=CC(=CC=C2)F

Description

4-(3-Fluoro-benzoyl)-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H21FN2O3 and its molecular weight is 308.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

HOBt (290 mg, 2.14 mmol), DIEA (461 mg, 3.5 mmol), EDCI.HCl (410 mg, 2.14 mmol) followed by piperazine-1-carboxylic acid tert-butyl ester (398 mg, 2.14 mmol) were added to a stirred solution of 3-fluorobenzoic acid (250 mg, 1.78 mmol) in DMF (3 mL). The reaction mixture was stirred overnight and then diluted with cold water. The product was extracted with ethyl acetate and the organic layer was washed with brine solution, dried over Na2SO4, and concentrated under reduced pressure to afford 590 mg (92%) of 4-(3-fluoro-benzoyl)-piperazine-1-carboxylic acid tert-butyl ester.